N,N-Didesmethyl Ulipristal
N,N-Didesmethyl Ulipristal
Brand Name:
Vulcanchem
CAS No.:
244206-52-8
VCID:
VC0028948
InChI:
InChI=1S/C26H31NO3/c1-15(28)26(30)12-11-23-21-9-5-17-13-19(29)8-10-20(17)24(21)22(14-25(23,26)2)16-3-6-18(27)7-4-16/h3-4,6-7,13,21-23,30H,5,8-12,14,27H2,1-2H3/t21-,22+,23-,25-,26-/m0/s1
SMILES:
CC(=O)C1(CCC2C1(CC(C3=C4CCC(=O)C=C4CCC23)C5=CC=C(C=C5)N)C)O
Molecular Formula:
C26H31NO3
Molecular Weight:
405.5 g/mol
N,N-Didesmethyl Ulipristal
CAS No.: 244206-52-8
Reference Standards
VCID: VC0028948
Molecular Formula: C26H31NO3
Molecular Weight: 405.5 g/mol
CAS No. | 244206-52-8 |
---|---|
Product Name | N,N-Didesmethyl Ulipristal |
Molecular Formula | C26H31NO3 |
Molecular Weight | 405.5 g/mol |
IUPAC Name | (8S,11R,13S,14S,17R)-17-acetyl-11-(4-aminophenyl)-17-hydroxy-13-methyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one |
Standard InChI | InChI=1S/C26H31NO3/c1-15(28)26(30)12-11-23-21-9-5-17-13-19(29)8-10-20(17)24(21)22(14-25(23,26)2)16-3-6-18(27)7-4-16/h3-4,6-7,13,21-23,30H,5,8-12,14,27H2,1-2H3/t21-,22+,23-,25-,26-/m0/s1 |
Standard InChIKey | CJDRTMOCVGHUEO-RXDLHWJPSA-N |
Isomeric SMILES | CC(=O)[C@]1(CC[C@@H]2[C@@]1(C[C@@H](C3=C4CCC(=O)C=C4CC[C@@H]23)C5=CC=C(C=C5)N)C)O |
SMILES | CC(=O)C1(CCC2C1(CC(C3=C4CCC(=O)C=C4CCC23)C5=CC=C(C=C5)N)C)O |
Canonical SMILES | CC(=O)C1(CCC2C1(CC(C3=C4CCC(=O)C=C4CCC23)C5=CC=C(C=C5)N)C)O |
Synonyms | (11β)-11-(4-Aminophenyl)-17-hydroxy-19-norpregna-4,9-diene-3,20-dione; |
PubChem Compound | 15908059 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume